1-(1,2-Oxazol-5-yl)ethan-1-ol

• IUPAC Name: 1-(1,2-oxazol-5-yl)ethanol
• InChI: InChI=1S/C5H7NO2/c1-4(7)5-2-3-6-8-5/h2-4,7H,1H3
• InChI Key: YPRGZMXHEJCZEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NO1)O
• Molecular Formula: C5H7NO2
• Molecular Weight: 113.11 g/mol

Description

1-(1,2-Oxazol-5-yl)ethan-1-ol is a heterocyclic organic compound that features an oxazole ring. This compound is known for its versatility in scientific research and industry due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(1,2-Oxazol-5-yl)ethan-1-ol can be synthesized through various synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction typically requires a base catalyst and a suitable solvent to facilitate the formation of the oxazole ring .

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: 1-(1,2-Oxazol-5-yl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can convert the oxazole ring into other functional groups.

Substitution: The oxazole ring can participate in nucleophilic substitution reactions, where the nitrogen atom acts as a nucleophile.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives, while substitution reactions can produce various substituted oxazoles.

Scientific Research Applications

1-(1,2-Oxazol-5-yl)ethan-1-ol has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules with potential biological activity.

Biology: The compound is used in the study of enzyme interactions and protein binding due to its heterocyclic structure.

Medicine: Research explores its potential as a pharmacophore in drug development, particularly for its antibacterial and antifungal properties.

Industry: It is utilized in the production of specialty chemicals and materials, including polymers and resins.